Cas no 23429-15-4 (1-(5-methyl-1,2-oxazol-3-yl)propan-2-one)

• Product Name: 1-(5-methyl-1,2-oxazol-3-yl)propan-2-one
• CAS No: 23429-15-4
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 252049
• PubChem ID: 45085573
• Update Time: 2025-08-05

1-(5-methyl-1,2-oxazol-3-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-(5-methyl-3-isoxazolyl)-
• 2-Propanone,(5-methyl-3-isoxazolyl)- (7CI)
• 1-(5-methyl-1,2-oxazol-3-yl)propan-2-one
• SCHEMBL15719546
• EN300-1852328
• 23429-15-4
• 2-Propanone, 1-(5-methyl-3-isoxazolyl)- (8CI)
• 1-(5-methylisoxazol-3-yl)propan-2-one

• Inchi： 1S/C7H9NO2/c1-5(9)3-7-4-6(2)10-8-7/h4H,3H2,1-2H3
• InChI Key： PEOJHNXHRAQXPT-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(CC(C)=O)=N1

Computed Properties

• Exact Mass: 139.06337
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles